Cas no 2229610-66-4 (2-methoxy-2-1-(thiolan-2-yl)cyclopropylacetic acid)

• Product Name: 2-methoxy-2-1-(thiolan-2-yl)cyclopropylacetic acid
• CAS No: 2229610-66-4
• MF: C₁₀H₁₆O₃S
• MW: 216.297242164612
• CID: 6243058
• PubChem ID: 165656034
• Update Time: 2025-10-31

2-methoxy-2-1-(thiolan-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-1-(thiolan-2-yl)cyclopropylacetic acid
• 2229610-66-4
• 2-methoxy-2-[1-(thiolan-2-yl)cyclopropyl]acetic acid
• EN300-1777432

• Inchi： 1S/C10H16O3S/c1-13-8(9(11)12)10(4-5-10)7-3-2-6-14-7/h7-8H,2-6H2,1H3,(H,11,12)
• InChI Key： GFWKPHWMHMVIGI-UHFFFAOYSA-N
• SMILES： S1CCCC1C1(C(C(=O)O)OC)CC1

Computed Properties

• Exact Mass: 216.08201554g/mol
• Monoisotopic Mass: 216.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-methoxy-2-1-(thiolan-2-yl)cyclopropylacetic acid

Introduction to 2-Methoxy-2-(Thiolan-2-Yl)cyclopropylacetic Acid (CAS No. 2229610-66-4)

2-Methoxy-2-(thiolan-2-yl)cyclopropylacetic acid (CAS No. 2229610-66-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a cyclopropane ring, a thiolane group, and a methoxy-substituted acetic acid moiety, making it a versatile building block for further chemical modifications.

The cyclopropane ring in this compound is notable for its strained geometry, which often imparts unique reactivity and stability to the molecule. The thiolane group, also known as tetrahydrothiophene, adds a sulfur-containing heterocyclic structure that can influence the compound's solubility, reactivity, and bioavailability. The methoxy group attached to the acetic acid moiety introduces electron-donating properties, which can modulate the compound's acidity and reactivity further.

Recent studies have explored the synthesis and characterization of 2-methoxy-2-(thiolan-2-yl)cyclopropylacetic acid using advanced techniques such as X-ray crystallography and computational modeling. These studies have provided insights into the compound's stereochemistry, electronic properties, and potential interactions with biological systems. For instance, researchers have reported on the compound's ability to act as a ligand in metalloenzyme models, suggesting its role in catalytic processes.

In terms of applications, 2-methoxy-2-(thiolan-2-yl)cyclopropylacetic acid has shown promise in the development of novel pharmaceutical agents. Its structural versatility allows for modifications that could target specific biological pathways or receptors. For example, derivatives of this compound have been investigated for their potential anti-inflammatory and antioxidant properties, which could be beneficial in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of this compound typically involves multi-step reactions, including cyclopropanation techniques and nucleophilic substitutions. Researchers have optimized these processes to improve yield and purity, ensuring that the compound is accessible for further studies. The use of green chemistry principles in these syntheses has also been emphasized to minimize environmental impact.

From an analytical standpoint, CAS No. 2229610-66-4 has been characterized using various spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These analyses have confirmed the compound's molecular structure and provided insights into its conformational flexibility. Additionally, mass spectrometry has been employed to study the fragmentation patterns of the molecule under different conditions.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 2-methoxy-2-(thiolan-2-yl)cyclopropylacetic acid in various chemical environments. Molecular docking studies have revealed potential binding modes with key enzymes involved in metabolic pathways, suggesting its role as a lead compound in drug design.

In conclusion, CAS No. 2229610-66-4, or 2-methoxy-2-(thiolan-